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Compound of Interest

Compound Name: Oleyl bromide

Cat. No.: B041931

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for oleyl bromide ((Z2)-1-
bromo-9-octadecene), a key intermediate in various organic syntheses. Adherence to these
protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

A thorough understanding of oleyl bromide's properties is essential for its safe handling.
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Property Value Reference
CAS Number 6110-53-8 [1112]
Molecular Formula CisHssBr [2]
Molecular Weight 331.37 g/mol [1]
Appearance C.ol.orle'zss to pale yellow 3]
oil/liquid

Boiling Point 160-175 °C at 0.2 Torr [3]

Density 0.996 g/cm? (predicted) [11[3]

Flash Point 179 °C [1]

Sparingly soluble in chloroform

Solubility and slightly soluble in [1][3]
methanol.
Storage Temperature -20°C [2][3]

Hazard Identification and GHS Classification

Oleyl bromide is classified as hazardous. All personnel must be aware of its potential dangers.
GHS Classification: Acute toxicity, Oral (Category 4)[1]

Pictogram:

w.GHS Exclamation Mark Pictogram

Signal Word: Warning[1]

Hazard Statements:

e H302: Harmful if swallowed.[1]

Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.[1]
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P330: Rinse mouth.[1]

P301 + P317: IF SWALLOWED: Get medical help.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

While a specific median lethal dose (LD50) for oleyl bromide is not readily available in the

reviewed literature, its classification as Acute Toxicity Category 4 (Oral) indicates an expected
LD50 range of 300 to 2000 mg/kg for rats.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against exposure to oleyl bromide.

PPE Type

Specification

Purpose

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Protects eyes from splashes.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile or
neoprene) inspected before

use.

Prevents skin contact.

Body Protection

Fire/flame resistant and
impervious clothing, such as a

lab coat.

Protects against skin exposure

and in case of fire.

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is
experienced. All work should
be conducted in a certified

chemical fume hood.

Prevents inhalation of vapors

or aerosols.
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Experimental Protocols

The following are detailed procedures for common laboratory manipulations of oleyl bromide.

Weighing and Dispensing Oleyl Bromide
This protocol outlines the safe procedure for accurately weighing and dispensing oleyl

bromide.
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Preparation

Ensure a clean, designated workspace within a fume hood.

}

Gather all necessary materials: Oleyl bromide container, secondary container, pipette, pipette tips, and tared receiving vessel

:

Don appropriate PPE:
- Safety goggles with side shields
- Chemical-resistant gloves
- Lab coat

Wei#ing

Place the tared receiving vessel on the analytical balance inside the fume hood.

}

Carefully transfer the desired amount of oleyl bromide to the receiving vessel using a pipette.

v

Immediately clean any minor spills with an absorbent material.

}

Securely close the primary oleyl bromide container and the receiving vessel.

Post-V&ighing

Wipe down the balance and the surrounding area.

v

Remove and properly dispose of gloves.

v

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Weighing and Dispensing Workflow for Oleyl Bromide.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b041931?utm_src=pdf-body-img
https://www.benchchem.com/product/b041931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation of an Oleyl Bromide Solution

This protocol details the steps for safely preparing a solution of oleyl bromide.

Preparation

Work within a certified chemical fume hood.

!

Choose a suitable solvent (e.g., chloroform, as oleyl bromide is sparingly soluble).

}

Don appropriate PPE (goggles, gloves, lab coat).

Pro%dure

Add the calculated volume of solvent to a clean, dry flask.

}

Slowly add the pre-weighed oleyl bromide to the solvent while stirring.

}

Continue stirring until the oleyl bromide is fully dissolved.

}

Clearly label the flask with the chemical name, concentration, date, and your initials.

Clelnup

Dispose of any contaminated materials (e.g., pipette tips) in the appropriate hazardous waste container.

!

Clean all glassware thoroughly.

}

Wash hands with soap and water.
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Caption: Oleyl Bromide Solution Preparation Workflow.

Reactivity and Incompatibility

Oleyl bromide, as an alkyl halide, can undergo nucleophilic substitution reactions. Bromide
ions can be oxidized by strong oxidizing agents.

Incompatible Materials:

e Strong Oxidizing Agents: (e.g., concentrated sulfuric acid, nitrates, peroxides). Contact may
cause a vigorous reaction.

e Strong Bases: May promote elimination reactions.

e Reactive Metals: (e.g., sodium, potassium, magnesium).

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
_ artificial respiration. Consult a doctor
Inhalation ) )
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[1]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the fire.
Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide gas. Fire-
Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective gear.

[1]

Accidental Release Measures (Spill Cleanup)

Prompt and safe cleanup of spills is essential to prevent exposure and environmental
contamination.

Minor Spill (in a fume hood)

» Restrict Access: Keep unnecessary personnel away.

» Ventilate: Ensure the fume hood is operating correctly.
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e Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads).

o Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

» Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Major Spill (outside a fume hood)

Immediately evacuate the area.

Alert others in the vicinity and your supervisor.

Close the doors to the affected area to contain vapors.

Contact your institution's Environmental Health and Safety (EHS) office or emergency response team.

Provide the emergency response team with details of the spill (substance, quantity, location).

Do not re-enter the area until it has been declared safe by EHS.

Click to download full resolution via product page

Caption: Major Spill Emergency Response Plan.
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Handling and Storage

Handling:

e Handle in a well-ventilated place, preferably a chemical fume hood.[1]
» Wear suitable protective clothing.[1]

e Avoid contact with skin and eyes.[1]

¢ Avoid the formation of dust and aerosols.[1]

e Use non-sparking tools.[1]

e Prevent fire caused by electrostatic discharge.[1]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Store at -20°C for long-term stability.[2][3]

» Store apart from incompatible materials and foodstuff containers.[1]
Disposal Considerations

All waste containing oleyl bromide must be treated as hazardous waste.
e Liquid Waste: Collect in a labeled, sealed, and compatible container.

e Solid Waste: (e.g., contaminated absorbent materials, gloves) Collect in a labeled, sealed
plastic bag or container.

» Disposal Route: Dispose of all oleyl bromide waste through a licensed chemical destruction
plant or a certified hazardous waste disposal service in accordance with local, state, and
federal regulations.[1] Do not discharge to sewer systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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